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Compound of Interest

Compound Name: 1,2,5-Trimethylpyrrole

Cat. No.: B147585

For Immediate Use by Laboratory Personnel

This document provides essential safety protocols and logistical procedures for the handling
and disposal of 1,2,5-Trimethylpyrrole. Adherence to these guidelines is critical for ensuring
the safety of all laboratory personnel and maintaining compliance with environmental
regulations. 1,2,5-Trimethylpyrrole is a flammable liquid and vapor that can cause skin, eye,

and respiratory irritation.

Essential Safety and Handling Information

Proper personal protective equipment (PPE) is the first line of defense against chemical
exposure. The following tables summarize the key safety data for 1,2,5-Trimethylpyrrole and
the recommended PPE for its handling.

Table 1: Key Safety Data for 1,2,5-Trimethylpyrrole
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Property Value

CAS Number 930-87-0

Molecular Formula C7H11N

Molecular Weight 109.17 g/mol

Appearance Colorless to light yellow liquid

Flash Point 52 °C (125.6 °F) - closed cup[1]

Boiling Point 173 °C (343.4 °F)[1]

Density 0.807 g/mL at 25 °C (77 °F)[1]

Hazards Flammable liquid and vapor, Skin irritant, Eye

irritant, May cause respiratory irritation[1][2]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Butyl rubber or Viton™ gloves.
Nitrile gloves may offer limited
splash protection but should

be changed immediately upon

contact.[3]

Provides the most
comprehensive protection
against potential skin
absorption and irritation.
General guidance suggests
that nitrile gloves may have
poor resistance to amines.[2]
[4] Always consult the glove
manufacturer's specific

chemical resistance data.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Respiratory Protection

A NIOSH-approved air-
purifying respirator with an
organic vapor (OV) cartridge

(black color code).

Protects against inhalation of
vapors that may cause
respiratory tract irritation. The
boiling point of 1,2,5-
Trimethylpyrrole is 173°C,
which is well above the 65°C
threshold for standard OV
cartridges.[5]

Skin and Body Protection

A flame-resistant lab coat and

closed-toe shoes.

Protects against skin contact

and in the event of a small fire.

Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and

disposal of 1,2,5-Trimethylpyrrole.
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Caption: Workflow for Safe Handling and Disposal of 1,2,5-Trimethylpyrrole.
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Detailed Methodologies
Spill Response Protocol

In the event of a spill, immediately alert others in the area and evacuate if necessary.

e Small Spills (in a chemical fume hood):

[¢]

Use an absorbent material (e.g., vermiculite, sand) to contain the spill.

[¢]

Carefully collect the absorbed material into a designated hazardous waste container.

[e]

Clean the spill area with an appropriate solvent, followed by soap and water.

o

All materials used for cleanup should be disposed of as hazardous waste.
o Large Spills (outside a chemical fume hood):

o Evacuate the laboratory and notify your supervisor and Environmental Health & Safety
(EH&S) immediately.

o Prevent the spread of vapors by closing the laboratory doors.

o Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan

All waste containing 1,2,5-Trimethylpyrrole must be treated as hazardous waste.
e Waste Collection:

o Collect all liquid waste containing 1,2,5-Trimethylpyrrole in a clearly labeled, compatible
container with a secure cap.

o The container must be labeled with the words "Hazardous Waste," the full chemical name
"1,2,5-Trimethylpyrrole,"” and the approximate concentration.

o Do not mix with incompatible waste streams.
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e Waste Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area, away from sources of ignition.

o Ensure secondary containment is in place to prevent the spread of material in case of a
leak.

e Waste Pickup:

o Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
pickup of the hazardous waste. Do not pour any amount of 1,2,5-Trimethylpyrrole down
the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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